Cas no 930505-20-7 (4-(4-bromophenyl)-6-(2-methylpropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 4-(4-bromophenyl)-6-(2-methylpropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 930505-20-7
• MF: C₁₆H₁₈BrN₃O₂
• MW: 364.23702287674
• CID: 5499128
• Update Time: 2025-10-29

4-(4-bromophenyl)-6-(2-methylpropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-6-(2-methylpropyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 4-(4-bromophenyl)-6-(2-methylpropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C16H18BrN3O2/c1-9(2)7-20-8-12-13(15(20)21)14(19-16(22)18-12)10-3-5-11(17)6-4-10/h3-6,9,14H,7-8H2,1-2H3,(H2,18,19,22)
• InChI Key： QZPJNYYQLZFFMG-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(Br)C=C2)C2C(=O)N(CC(C)C)CC=2N1

Additional information on 4-(4-bromophenyl)-6-(2-methylpropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

4-(4-Bromophenyl)-6-(2-Methylpropyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]Pyrimidine-2,5-Dione: A Comprehensive Overview

4-(4-Bromophenyl)-6-(2-Methylpropyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]Pyrimidine-2,5-Dione is a complex organic compound with the CAS Registry Number 930505-20-7. This compound belongs to the class of pyrrolopyrimidinediones, which are known for their unique structural features and potential applications in various fields of chemistry and biology. The molecule consists of a pyrrolopyrimidine core fused with a dione moiety and substituted with a bromophenyl group and an isobutyl group. These substituents significantly influence the compound's physical and chemical properties.

The synthesis of 930505-20-7 involves multi-step organic reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled chemists to explore more efficient pathways for constructing such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to accelerate the formation of pyrrolopyrimidine frameworks while maintaining high yields and purity. This approach not only reduces reaction time but also minimizes the generation of by-products.

One of the most intriguing aspects of 930505-20-7 is its potential as a building block for drug discovery. Pyrrolopyrimidines are known to exhibit diverse biological activities due to their ability to interact with various molecular targets. Recent studies have highlighted the compound's potential as an inhibitor of certain kinases involved in cellular signaling pathways. For example, researchers have demonstrated that 930505-20-7 can modulate the activity of cyclin-dependent kinases (CDKs), which are implicated in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its biological applications, 930505-20-7 has shown promise in materials science. The compound's rigid structure and conjugated system make it an attractive candidate for use in organic electronics. Recent research has explored its application as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The bromophenyl substituent enhances the molecule's electron-withdrawing properties, which can improve device efficiency by optimizing charge transport mechanisms.

The physical properties of 930505-20-7 are also worth noting. The compound exhibits a high melting point due to its extended conjugation and hydrogen bonding capabilities within the dione groups. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. These properties are advantageous for both laboratory-scale synthesis and large-scale production processes.

From an environmental standpoint, understanding the degradation pathways of 9305-20-7 is crucial for assessing its ecological impact. Recent studies have employed computational methods to predict its biodegradation potential under different environmental conditions. These findings suggest that the compound may undergo hydrolytic cleavage under specific pH conditions, leading to the formation of less complex by-products that are more readily biodegradable.

In conclusion,930505-20-7, or 4-(4-Bromophenyl)-6-(2-Methylpropyl)-1H...dione, represents a versatile molecule with applications spanning drug discovery and materials science. Its unique structure and functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses,9305-20-7 is poised to play a significant role in advancing both scientific research and industrial applications.